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Compound of Interest

Compound Name:
2-(4-Aminophenoxy)-2-

methylpropanoic acid

Cat. No.: B053002 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical guidance for the proper disposal of 2-(4-
Aminophenoxy)-2-methylpropanoic acid (CAS No. 117011-70-8). The following procedures

are intended for researchers, scientists, and drug development professionals to ensure the

safe handling and disposal of this compound in compliance with standard laboratory safety

practices and environmental regulations.

Hazard Assessment and Waste Classification
Before beginning any disposal procedure, it is crucial to understand the hazards associated

with 2-(4-Aminophenoxy)-2-methylpropanoic acid. According to its Safety Data Sheet

(SDS), this compound presents the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

Skin Sensitization (Category 1): May cause an allergic skin reaction.[1][2]

Due to these hazards, 2-(4-Aminophenoxy)-2-methylpropanoic acid and any materials

contaminated with it should be treated as hazardous waste. Disposal must be conducted in

accordance with all applicable federal, state, and local regulations. It is imperative to consult

with your institution's Environmental Health and Safety (EHS) office for specific guidance.
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling and

preparing this chemical for disposal to prevent accidental exposure.

PPE Category Item
Specification/Stand
ard

Purpose

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified
Protects eyes from

dust and splashes.

Hand Protection
Chemical-resistant

gloves (e.g., Nitrile)
ASTM D6319

Prevents skin contact

and potential

sensitization.[1]

Body Protection Laboratory coat Standard lab coat

Protects skin and

personal clothing from

contamination.[1]

Respiratory Protection
N95 respirator or

higher
NIOSH approved

Recommended when

handling the powder

outside of a fume

hood to prevent

inhalation of dust.[1]

Step-by-Step Disposal Protocol
The mandated method for the disposal of 2-(4-Aminophenoxy)-2-methylpropanoic acid is

through a licensed hazardous waste disposal service. Under no circumstances should this

chemical be disposed of down the drain or in regular trash.

Step 1: Waste Segregation

Do not mix 2-(4-Aminophenoxy)-2-methylpropanoic acid waste with other chemical waste

streams unless explicitly permitted by your institution's EHS office.[1] Incompatible chemicals

can react, creating additional hazards.

Step 2: Containerization
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Solid Waste: Collect unused or expired solid 2-(4-Aminophenoxy)-2-methylpropanoic acid
in its original container if possible, or in a clearly labeled, sealed, and compatible waste

container.

Contaminated Labware: Disposable items such as pipette tips, weigh boats, and gloves that

have come into contact with the compound should be collected in a designated hazardous

waste container.

Aqueous/Liquid Waste: Collect any solutions containing 2-(4-Aminophenoxy)-2-
methylpropanoic acid in a designated, leak-proof, and compatible container (e.g., high-

density polyethylene - HDPE).

Step 3: Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "2-(4-Aminophenoxy)-2-methylpropanoic
acid" and its CAS number (117011-70-8).

Indicate the primary hazards (e.g., "Toxic," "Sensitizer").

Record the date when the waste was first added to the container.

Step 4: Storage

Store the sealed and labeled waste containers in a designated and secure hazardous waste

satellite accumulation area.

Ensure the storage area is well-ventilated and away from incompatible materials.

Utilize secondary containment (such as a larger tub or bin) to contain any potential leaks.

Step 5: Professional Disposal

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

Follow all institutional procedures for waste handover.
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Spill and Emergency Procedures
In the event of a spill:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

Don PPE: Wear the appropriate PPE as listed in the table above.

Containment: For small spills, cover with an inert absorbent material (e.g., vermiculite, sand).

Avoid raising dust.

Collection: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container and label it appropriately.

Decontamination: Clean the spill area thoroughly with soap and water. Collect all cleaning

materials as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-(4-
Aminophenoxy)-2-methylpropanoic acid.
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Caption: Disposal workflow for 2-(4-Aminophenoxy)-2-methylpropanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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